1-[(3-Methylphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: 1-[(3-methylphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H16F3NO2/c1-10-3-2-4-11(7-10)8-18-6-5-13(9-18,12(19)20)14(15,16)17/h2-4,7H,5-6,8-9H2,1H3,(H,19,20)
• InChI Key: GKFVPFXTYLUSFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCC(C2)(C(=O)O)C(F)(F)F
• Molecular Formula: C14H16F3NO2
• Molecular Weight: 287.28 g/mol

Description

1-[(3-Methylphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a chemical compound that belongs to the class of pyrrolidine carboxylic acids. It is commonly referred to as "MTTP" and is known for its potential use in scientific research. This compound has been the subject of numerous studies due to its unique properties and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of MTTP is not fully understood, but it is believed to act on various biological pathways and receptors within the body. It has been shown to interact with the GABA receptor, which is involved in the regulation of neurotransmitters and can affect mood and behavior. Additionally, MTTP has been shown to have an effect on the production of cytokines, which are involved in the immune response.
Biochemical and Physiological Effects:
MTTP has a range of biochemical and physiological effects, including the ability to reduce inflammation and pain. It has been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. Additionally, MTTP has been shown to have anticonvulsant effects, which may be due to its ability to modulate the GABA receptor.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTTP in lab experiments is its unique chemical structure, which allows for a range of potential applications in various fields of research. Additionally, MTTP has been shown to have low toxicity and is relatively easy to synthesize. However, one limitation of using MTTP in lab experiments is the lack of research on its long-term effects, as well as its potential interactions with other compounds.

Future Directions

There are numerous future directions for research on MTTP, including further studies on its potential applications in the treatment of various diseases. Additionally, research on the mechanism of action of MTTP and its potential interactions with other compounds could provide valuable insights into its biological effects. Further research could also focus on developing new synthesis methods for MTTP and exploring its potential use in other areas of scientific research.

Synthesis Methods

The synthesis of MTTP involves several steps, including the reaction of 3-methylbenzyl bromide with trifluoromethyl pyrrolidine, followed by the addition of sodium hydroxide and the subsequent formation of the carboxylic acid. This process is typically carried out using various organic solvents and reagents, and can be challenging due to the compound's complex structure.

Scientific Research Applications

MTTP has been extensively studied for its potential use in scientific research, particularly in the fields of medicinal chemistry and drug development. It has been found to have a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, MTTP has been shown to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.